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Compound of Interest

Compound Name: 3-Morpholinopropanoic acid

Cat. No.: B171637

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data for 3-
Morpholinopropanoic acid (CAS: 4497-04-5). Due to a notable scarcity of published
guantitative solubility studies for this specific compound, this document also furnishes a
detailed, generalized experimental protocol for determining its solubility in aqueous and organic
media.

Introduction to 3-Morpholinopropanoic Acid

3-Morpholinopropanoic acid is a morpholine derivative of propanoic acid. Its chemical
structure, featuring a carboxylic acid group and a tertiary amine within the morpholine ring,
suggests a zwitterionic character at physiological pH, which typically influences its solubility
profile. It is crucial to distinguish 3-Morpholinopropanoic acid from the structurally similar but
chemically distinct sulfonic acid, MOPS (3-(N-morpholino)propanesulfonic acid), as their
solubility and other physicochemical properties differ significantly.

Physicochemical and Limited Solubility Data

Quantitative, experimentally determined solubility data for 3-Morpholinopropanoic acid in
various solvents is not readily available in peer-reviewed literature. The table below
summarizes the available physicochemical properties which can be used to infer general
solubility characteristics.
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Property Value Source

CAS Number 4497-04-5 PubChem[1]
Molecular Formula C7H13NOs PubChem[1]
Molecular Weight 159.18 g/mol PubChem[1]
Predicted logP -2.9 PubChem[1]
Predicted pKa (acidic) 3.74+£0.10 ChemicalBook[2]
Appearance White to off-white solid ChemicalBook[2]
Melting Point 74-76 °C ChemicalBook[2]

The highly negative predicted logP value suggests that 3-Morpholinopropanoic acid is
predominantly hydrophilic and is expected to exhibit good solubility in water and other polar
solvents. Its solubility is likely to be pH-dependent due to the presence of the carboxylic acid
and the basic morpholine nitrogen.

Experimental Protocol for Solubility Determination

The following is a generalized gravimetric method for determining the solubility of 3-
Morpholinopropanoic acid in various solvents. This protocol is based on standard laboratory
procedures for solubility assessment of carboxylic acids.

Materials and Equipment

¢ 3-Morpholinopropanoic acid (solid)

Selected solvents (e.g., deionized water, ethanol, methanol, acetone, dichloromethane, ethyl
acetate)

Analytical balance (accurate to 0.1 mg)

Vials with screw caps

Thermostatic shaker or water bath
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Centrifuge

Micropipettes

Drying oven

Filtration apparatus (e.g., syringe filters)

Procedure

e Preparation of Saturated Solutions:

o Add an excess amount of 3-Morpholinopropanoic acid to a known volume (e.g., 2 mL)
of the selected solvent in a vial. The excess solid is necessary to ensure that the solution
reaches saturation.

o Securely cap the vials to prevent solvent evaporation.

o Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C) and
agitate for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

e Separation of Undissolved Solid:

o After the equilibration period, allow the vials to stand undisturbed for a short time to let the
excess solid settle.

o To fully separate the undissolved solid, centrifuge the vials at a moderate speed (e.g.,
5000 rpm) for 15-20 minutes.

o Sample Collection and Analysis:

o Carefully withdraw a known volume (e.g., 1 mL) of the clear supernatant using a
micropipette. To avoid disturbing the sediment, it is advisable to filter the supernatant
through a syringe filter compatible with the solvent.

o Transfer the aliquot of the saturated solution to a pre-weighed, dry vial.
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o Evaporate the solvent from the vial in a drying oven set to a temperature below the melting
point of 3-Morpholinopropanoic acid (e.g., 60 °C) until a constant weight is achieved.

» Calculation of Solubility:
o Weigh the vial containing the dried solute.
o The solubility (S) is calculated using the following formula:

S (g/L) = (Weight of vial with solute - Weight of empty vial) / Volume of aliquot taken (L)

Workflow for Solubility Determination
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Caption: Experimental workflow for the gravimetric determination of solubility.
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Signaling Pathways and Experimental Workflows

Currently, there is no specific information in the public domain detailing the involvement of 3-
Morpholinopropanoic acid in established signaling pathways or standardized experimental
workflows beyond its potential use as a chemical intermediate.

Conclusion

While quantitative solubility data for 3-Morpholinopropanoic acid remains elusive in
published literature, its physicochemical properties strongly indicate a hydrophilic nature with
likely good solubility in aqueous solutions, which is expected to be pH-dependent. The provided
experimental protocol offers a robust framework for researchers to determine the precise
solubility of this compound in various solvents of interest. This will be critical for its application
in drug development, formulation studies, and other scientific research. It is imperative for
researchers to perform their own solubility assessments to obtain the quantitative data
necessary for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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